Cas no 99070-15-2 (1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran)
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties
Names and Identifiers
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- 1-(Bromomethyl)-3,4-dihydro-1H-2-benzopyran
- 1H-2-Benzopyran, 1-(bromomethyl)-3,4-dihydro-
- 1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran
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- Inchi: 1S/C10H11BrO/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4,10H,5-7H2
- InChI Key: YPRJYWJXSMVWPD-UHFFFAOYSA-N
- SMILES: C1OC(CBr)C2=CC=CC=C2C1
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B870173-25mg |
1-(Bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B870173-50mg |
1-(Bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B870173-250mg |
1-(Bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 250mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-77197-0.05g |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 95% | 0.05g |
$66.0 | 2023-02-12 | |
| Enamine | EN300-77197-0.1g |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 95% | 0.1g |
$98.0 | 2023-02-12 | |
| Enamine | EN300-77197-0.25g |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 95% | 0.25g |
$142.0 | 2023-02-12 | |
| Enamine | EN300-77197-0.5g |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 95% | 0.5g |
$271.0 | 2023-02-12 | |
| Enamine | EN300-77197-1.0g |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 95% | 1.0g |
$371.0 | 2023-02-12 | |
| Enamine | EN300-77197-2.5g |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 95% | 2.5g |
$726.0 | 2023-02-12 | |
| Enamine | EN300-77197-5.0g |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
99070-15-2 | 95% | 5.0g |
$1074.0 | 2023-02-12 |
1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran
1-(Bromomethyl)-3,4-Dihydro-1H-2-Benzopyran: A Comprehensive Overview
The compound 1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran, identified by the CAS registry number CAS No. 99070-15-2, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of organic bromides and is characterized by its unique structure, which combines a benzopyran framework with a bromomethyl substituent. The benzopyran moiety, a fused bicyclic system consisting of a benzene ring and a pyran ring, contributes to the compound's stability and reactivity, making it an interesting subject for both academic research and practical applications.
Recent studies have highlighted the potential of 1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The bromomethyl group attached to the benzopyran framework serves as a reactive site for various chemical transformations, enabling the creation of derivatives with enhanced pharmacological properties.
In addition to its role in drug development, CAS No. 99070-15-2 has also been utilized in materials science. The compound's ability to undergo polymerization under specific conditions has led to its investigation as a potential building block for advanced materials such as polymers and composites. These materials exhibit improved mechanical properties and thermal stability, making them suitable for applications in aerospace, automotive industries, and electronics.
The synthesis of 1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran involves a multi-step process that typically begins with the preparation of the benzopyran skeleton. This is followed by bromination at the methyl position to introduce the reactive bromine atom. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further streamlined this process, reducing production costs and enhancing efficiency.
From an environmental perspective, researchers have also examined the biodegradability and toxicity of CAS No. 99070-15-2. Studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in certain environmental matrices raises concerns regarding long-term ecological impacts. As a result, ongoing research is focused on developing greener synthesis routes and identifying safer handling practices to minimize environmental risks.
In conclusion, 1-(bromomethyl)-3,4-dihydro-1H-2-benzopyran, or CAS No. 99070-15-2, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, while efforts to enhance its sustainability ensure that it remains a valuable contributor to scientific progress.
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